6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane

• IUPAC Name: 6-(2-methylpropyl)-1-oxa-6-azaspiro[2.5]octane
• InChI: InChI=1S/C10H19NO/c1-9(2)7-11-5-3-10(4-6-11)8-12-10/h9H,3-8H2,1-2H3
• InChI Key: PCKFVNPYWMFNLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC2(CC1)CO2
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol

Description

6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane, also known as MP1104, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. This compound belongs to the class of spirocyclic compounds and has a unique structure that makes it an interesting target for research.

Mechanism of Action

The exact mechanism of action of 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane is not fully understood. However, it is believed to act on the serotonergic system in the brain, which is involved in the regulation of mood and emotions.
Biochemical and Physiological Effects
Studies have shown that 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane has several biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and emotions. Additionally, it has been shown to have anti-inflammatory properties and may be beneficial in the treatment of certain inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane in lab experiments is its unique structure, which may allow for the development of novel therapeutic agents. However, one limitation is the complex synthesis method, which may make it difficult to produce large quantities of the compound for use in experiments.

Future Directions

There are several future directions for research on 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane. One area of research could focus on the development of more efficient synthesis methods to produce larger quantities of the compound. Additionally, further studies could investigate the potential of 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane as a therapeutic agent for other conditions, such as anxiety disorders and inflammatory conditions. Finally, studies could investigate the potential of 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane in combination with other therapeutic agents to enhance its efficacy.

Synthesis Methods

The synthesis of 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane involves a multi-step process that requires the use of several reagents and catalysts. The first step involves the reaction of 2-methylpropylamine with 2-chloroethyl ethyl ether to form the intermediate compound, 2-methylpropyl 2-ethoxyethylamine. This intermediate is then reacted with 1,3-dibromopropane to form the spirocyclic compound, 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane.

Scientific Research Applications

6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane has been the subject of several scientific studies due to its potential as a therapeutic agent. One area of research has focused on its potential as an antidepressant. Studies have shown that 6-(2-Methylpropyl)-1-oxa-6-azaspiro[2.5]octane has antidepressant-like effects in animal models and may be a viable alternative to traditional antidepressant medications.